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Compound of Interest

Compound Name: Griseoviridin

Cat. No.: B1245102 Get Quote

Griseoviridin is a potent antibacterial compound belonging to the streptogramin family of

antibiotics.[1] Due to its hazardous nature, strict adherence to safety protocols is imperative to

mitigate risks of exposure for researchers, scientists, and drug development professionals. This

guide provides comprehensive, step-by-step procedures for the safe handling, storage, and

disposal of Griseoviridin.

Hazard Identification and Toxicity
Griseoviridin is classified as a poison when administered via intraperitoneal, subcutaneous,

and intravenous routes.[2] While comprehensive toxicological properties have not been fully

investigated, it is crucial to handle this compound with the care required for hazardous

materials.

Quantitative Toxicity Data

Route of Administration Species LD50 Value

Intraperitoneal (ipr) Mouse (mus) 100 mg/kg

Subcutaneous (scu) Mouse (mus) 100 mg/kg

Intravenous (iv) Mouse (mus) 75 mg/kg

Source: Biomar Microbial

Technologies MSDS[2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure

to Griseoviridin. The following table outlines the recommended PPE for routine handling and

emergency situations.

PPE Category Routine Handling
Emergency Situations
(e.g., Spills)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[2][3]

Heavy rubber gloves.[2]

Eye Protection
Protective safety goggles or a

face shield.[2][3]

Full-face respirator or a face

shield worn over goggles.[3]

Body Protection

Protective clothing, such as a

lab coat or coveralls, that

covers the entire body from

wrists to ankles.[2][3]

A clean, dry protective suit.[3]

Footwear
Closed-toe shoes; protective

boots are recommended.[2]
Rubber boots.[2]

Respiratory Protection

Not generally required with

adequate ventilation, but a

respirator should be used if

dust or aerosols are

generated.

An appropriate respirator is

mandatory.[2]

Operational Plan for Handling
Adherence to a strict operational workflow is essential for minimizing the risk of exposure to

Griseoviridin.

1. Preparation:

Ensure the work area is in a well-ventilated space, such as a chemical fume hood.[2]
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Assemble all necessary materials and equipment before handling the compound.

Don the appropriate PPE as outlined in the table above.

2. Handling:

Avoid all direct contact with the product.[2]

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) for Griseoviridin.

3. Storage:

Store Griseoviridin in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed when not in use.[2]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[2]

Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[2] Remove contaminated

clothing.[4] Consult a physician.[2]

Eye Contact

Rinse the opened eye for several minutes under

running water.[2] Remove contact lenses if

present and easy to do so. Continue rinsing and

consult a physician.[2]

Ingestion

Rinse the mouth with water.[2] Never give

anything by mouth to an unconscious person.[2]

Seek immediate medical attention.

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.

Wearing the appropriate emergency PPE, cover the spill with an absorbent material such as

sand or vermiculite.[2] Collect the material into a closed container for proper disposal.[2]

Disposal Plan
All Griseoviridin waste, including contaminated materials and disposable PPE, must be

treated as hazardous waste.

Place all waste into a sealed, labeled container.

Dispose of the waste in accordance with local, state, and federal regulations for hazardous

chemical waste.
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Griseoviridin Handling Workflow
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Caption: Workflow for the safe handling of Griseoviridin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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